5-Chloro-2,8-dimethyl-4H-chromen-4-one

• Molecular Formula: C11H9ClO2
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 5-chloro-2,8-dimethylchromen-4-one
• InChI: InChI=1S/C11H9ClO2/c1-6-3-4-8(12)10-9(13)5-7(2)14-11(6)10/h3-5H,1-2H3
• InChI Key: MBQSPYJMIITKAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)C(=O)C=C(O2)C

Description

5-Chloro-2,8-dimethyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C11H9ClO2 and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.42 g (3.9 mmol) of copper(II) chloride and 0.45 g (3.96 mmol) of tert-butyl nitrite are introduced into 20 ml of acetonitrile and heated to 65° C. 0.5 g (2.63 mmol) of 5-amino-2,8-dimethyl-4H-chromen-4-one in 10 ml of acetonitrile are slowly added dropwise to this suspension. The reaction mixture is stirred at 65° C. for 10 min and then allowed to cool to room temperature, and subsequently 5 ml of concentrated hydrochloric acid are added. After extraction with diethyl ether, the combined organic phases are washed with water and dried over sodium sulfate. After removal of the solvent in vacuo, the remaining crude product is purified by preparative HPLC. 0.27 g (50% of theory) of the title compound is obtained.